molecular formula C120H98Cl2F6N16O19 B8822384 Nigrosin B alcohol soluble CAS No. 8005-02-5

Nigrosin B alcohol soluble

Cat. No.: B8822384
CAS No.: 8005-02-5
M. Wt: 2253.0 g/mol
InChI Key: XDTNUBTXHWPZST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

C.i. solvent black 7 is a black powder. (NTP, 1992)

Properties

CAS No.

8005-02-5

Molecular Formula

C120H98Cl2F6N16O19

Molecular Weight

2253.0 g/mol

IUPAC Name

7-chloro-17-hydroxy-2-phenyl-9-oxa-1,14,21-triazatetracyclo[12.7.1.03,8.016,21]docosa-3(8),4,6,11,16,19-hexaene-15,18-dione;6,7-difluoro-17-hydroxy-2-phenyl-9-oxa-1,14,21-triazatetracyclo[12.7.1.03,8.016,21]docosa-3(8),4,6,11,16,19-hexaene-15,18-dione;7-fluoro-2-(6-fluoropyridin-2-yl)-17-hydroxy-1,14,21-triazatetracyclo[12.7.1.03,8.016,21]docosa-3(8),4,6,11,16,19-hexaene-15,18-dione

InChI

InChI=1S/2C24H20ClN3O4.C24H20F2N4O3.2C24H19F2N3O4/c2*25-18-10-6-9-17-20(16-7-2-1-3-8-16)28-15-26(12-4-5-14-32-23(17)18)24(31)21-22(30)19(29)11-13-27(21)28;25-17-8-4-7-16-15(17)6-2-1-3-12-28-14-30(21(16)18-9-5-10-20(26)27-18)29-13-11-19(31)23(32)22(29)24(28)33;2*25-17-9-8-16-20(15-6-2-1-3-7-15)29-14-27(11-4-5-13-33-23(16)19(17)26)24(32)21-22(31)18(30)10-12-28(21)29/h2*1-11,13,20,30H,12,14-15H2;1,3-5,7-11,13,21,32H,2,6,12,14H2;2*1-10,12,20,31H,11,13-14H2

InChI Key

XDTNUBTXHWPZST-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C=CC=C2F)C(N3CN(CC=C1)C(=O)C4=C(C(=O)C=CN43)O)C5=NC(=CC=C5)F.C1C=CCOC2=C(C=CC=C2Cl)C(N3CN1C(=O)C4=C(C(=O)C=CN43)O)C5=CC=CC=C5.C1C=CCOC2=C(C=CC=C2Cl)C(N3CN1C(=O)C4=C(C(=O)C=CN43)O)C5=CC=CC=C5.C1C=CCOC2=C(C=CC(=C2F)F)C(N3CN1C(=O)C4=C(C(=O)C=CN43)O)C5=CC=CC=C5.C1C=CCOC2=C(C=CC(=C2F)F)C(N3CN1C(=O)C4=C(C(=O)C=CN43)O)C5=CC=CC=C5

melting_point

greater than 356 °F (NTP, 1992)

physical_description

C.i. solvent black 7 is a black powder. (NTP, 1992)
Dry Powder;  Dry Powder, Pellets or Large Crystals;  Pellets or Large Crystals

solubility

less than 1 mg/mL at 70 °F (NTP, 1992)

Origin of Product

United States

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